![molecular formula C15H15N3S2 B2855423 2-(4-Thiophen-2-ylpiperidin-1-yl)-[1,3]thiazolo[4,5-c]pyridine CAS No. 2380043-75-2](/img/structure/B2855423.png)
2-(4-Thiophen-2-ylpiperidin-1-yl)-[1,3]thiazolo[4,5-c]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-Thiophen-2-ylpiperidin-1-yl)-[1,3]thiazolo[4,5-c]pyridine is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development.
Mechanism of Action
The exact mechanism of action of 2-(4-Thiophen-2-ylpiperidin-1-yl)-[1,3]thiazolo[4,5-c]pyridine is not fully understood. However, it has been reported to act as an inhibitor of PKC, CDK5, and GSK-3β, which are involved in various biological processes. Inhibition of these targets by this compound may lead to the modulation of cell proliferation, apoptosis, and neuronal function.
Biochemical and Physiological Effects:
Studies have reported that this compound exhibits various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis in cancer cells, and improve neuronal function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(4-Thiophen-2-ylpiperidin-1-yl)-[1,3]thiazolo[4,5-c]pyridine in lab experiments include its potential as a drug candidate for the treatment of various diseases, its ability to inhibit multiple targets involved in various biological processes, and its relatively simple synthesis method. However, the limitations of using this compound in lab experiments include its limited solubility in aqueous solutions and its potential toxicity to cells at high concentrations.
Future Directions
There are several future directions for the study of 2-(4-Thiophen-2-ylpiperidin-1-yl)-[1,3]thiazolo[4,5-c]pyridine. These include:
1. Further investigation of the mechanism of action of this compound to better understand its effects on various biological processes.
2. Development of new derivatives of this compound with improved solubility and efficacy.
3. Evaluation of the potential of this compound as a drug candidate for the treatment of various diseases, including cancer and neurodegenerative diseases.
4. Investigation of the potential toxic effects of this compound on cells and tissues to better understand its safety profile.
5. Development of new methods for the synthesis of this compound that are more efficient and environmentally friendly.
In conclusion, this compound is a chemical compound with potential applications in drug discovery and development. Its ability to inhibit multiple targets involved in various biological processes makes it a promising candidate for the development of new drugs. Further research is needed to better understand its mechanism of action, evaluate its potential as a drug candidate, and develop new derivatives with improved solubility and efficacy.
Synthesis Methods
The synthesis of 2-(4-Thiophen-2-ylpiperidin-1-yl)-[1,3]thiazolo[4,5-c]pyridine involves the reaction of 2-chloro-5-nitropyridine with thiophene-2-carbaldehyde in the presence of a base, followed by reduction of the resulting nitro compound with sodium dithionite and cyclization with Lawesson's reagent. This method has been reported to yield the desired product in good to excellent yields.
Scientific Research Applications
2-(4-Thiophen-2-ylpiperidin-1-yl)-[1,3]thiazolo[4,5-c]pyridine has been studied for its potential applications in drug discovery and development. It has been reported to exhibit activity against various targets, including protein kinase C (PKC), cyclin-dependent kinase 5 (CDK5), and glycogen synthase kinase 3β (GSK-3β). These targets are involved in various biological processes, including cell proliferation, apoptosis, and neuronal function, making this compound a promising candidate for the development of new drugs.
properties
IUPAC Name |
2-(4-thiophen-2-ylpiperidin-1-yl)-[1,3]thiazolo[4,5-c]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3S2/c1-2-13(19-9-1)11-4-7-18(8-5-11)15-17-12-10-16-6-3-14(12)20-15/h1-3,6,9-11H,4-5,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAZFAJLKPGXQMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=CC=CS2)C3=NC4=C(S3)C=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.